4-{[(4-methylphenyl)amino]carbonyl}phenyl 2-chlorobenzoate

• IUPAC Name: [4-[(4-methylphenyl)carbamoyl]phenyl] 2-chlorobenzoate
• InChI: InChI=1S/C21H16ClNO3/c1-14-6-10-16(11-7-14)23-20(24)15-8-12-17(13-9-15)26-21(25)18-4-2-3-5-19(18)22/h2-13H,1H3,(H,23,24)
• InChI Key: AEHBMJNWMOMHPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)OC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C21H16ClNO3
• Molecular Weight: 365.8 g/mol

Description

4-{[(4-methylphenyl)amino]carbonyl}phenyl 2-chlorobenzoate, also known as MCCP, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound belongs to the class of benzamide derivatives, which have been extensively studied for their potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of 4-{[(4-methylphenyl)amino]carbonyl}phenyl 2-chlorobenzoate is not fully understood, but it is believed to work by inhibiting the activity of various enzymes and signaling pathways involved in cellular processes. In cancer cells, 4-{[(4-methylphenyl)amino]carbonyl}phenyl 2-chlorobenzoate induces apoptosis by activating caspases and inhibiting the Akt/mTOR pathway. Inflammation and diabetes are also believed to be modulated by 4-{[(4-methylphenyl)amino]carbonyl}phenyl 2-chlorobenzoate through the inhibition of NF-kB and the reduction of oxidative stress.
Biochemical and Physiological Effects:
4-{[(4-methylphenyl)amino]carbonyl}phenyl 2-chlorobenzoate has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and reduction of inflammation and oxidative stress. Additionally, 4-{[(4-methylphenyl)amino]carbonyl}phenyl 2-chlorobenzoate has been shown to have antidiabetic effects by improving glucose tolerance and insulin sensitivity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-{[(4-methylphenyl)amino]carbonyl}phenyl 2-chlorobenzoate in lab experiments is its high purity and stability, which allows for accurate and reproducible results. Additionally, 4-{[(4-methylphenyl)amino]carbonyl}phenyl 2-chlorobenzoate is relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of using 4-{[(4-methylphenyl)amino]carbonyl}phenyl 2-chlorobenzoate is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for the research of 4-{[(4-methylphenyl)amino]carbonyl}phenyl 2-chlorobenzoate. One potential area of research is the development of novel 4-{[(4-methylphenyl)amino]carbonyl}phenyl 2-chlorobenzoate derivatives with improved therapeutic properties and reduced toxicity. Additionally, the mechanism of action of 4-{[(4-methylphenyl)amino]carbonyl}phenyl 2-chlorobenzoate needs to be further elucidated to fully understand its potential therapeutic applications. Finally, clinical trials are needed to evaluate the safety and efficacy of 4-{[(4-methylphenyl)amino]carbonyl}phenyl 2-chlorobenzoate in human subjects.

Scientific Research Applications

4-{[(4-methylphenyl)amino]carbonyl}phenyl 2-chlorobenzoate has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation. In cancer research, 4-{[(4-methylphenyl)amino]carbonyl}phenyl 2-chlorobenzoate has shown promising results as a potential anticancer agent, as it inhibits the growth and proliferation of cancer cells by inducing apoptosis. Additionally, 4-{[(4-methylphenyl)amino]carbonyl}phenyl 2-chlorobenzoate has been shown to have anti-inflammatory and antidiabetic properties, making it a potential candidate for the treatment of these diseases.